Cas no 65034-88-0 (tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium)

• Product Name: tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium
• CAS No: 65034-88-0
• MF: C₂₄H₁₈ClN₁₂Ru
• MW: 611.003119945526
• MDL: MFCD28166514
• CID: 3029328
• PubChem ID: 155822713
• Update Time: 2025-07-22

tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium Chemical and Physical Properties

Names and Identifiers

• 三(2,2'-联嘧啶)钌二盐酸盐
• Dichlorotris(2,2′-bipyrimidine-N1,N1′)ruthenium(II)
• Tris(2,2′-bipyrimide)ruthenium(II) dichloride
• [Ru(bpm)3][Cl]2
• tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium
• [Ru(bpm)3][Cl]2, AldrichCPR
• 65034-88-0
• AT26879
• 2-pyrimidin-2-ylpyrimidine;ruthenium(2+);dichloride

• MDL： MFCD28166514
• Inchi： 1S/3C8H6N4.ClH.Ru/c3*1-3-9-7(10-4-1)8-11-5-2-6-12-8;;/h3*1-6H;1H;/q;;;;+2/p-1
• InChI Key： ORPFWAGYEBFJIX-UHFFFAOYSA-M
• SMILES： [Ru+2].[Cl-].N1C=CC=NC=1C1N=CC=CN=1.N1C=CC=NC=1C1N=CC=CN=1.N1C=CC=NC=1C1N=CC=CN=1

Computed Properties

• Exact Mass: 611.050932 g/mol
• Monoisotopic Mass: 611.050932 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 452
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 611.0
• Topological Polar Surface Area: 155

Experimental Properties

• Melting Point: >300 °C

tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H373
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium

Introduction to Tris(2-(pyrimidin-2-yl)pyrimidine), Dichlororuthenium (CAS No. 65034-88-0)

Tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium, with the chemical formula of RuCl₂[tris(2-(pyrimidin-2-yl)pyrimidine)], is a significant compound in the field of coordination chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 65034-88-0, is a complex of ruthenium(II) with a bidentate ligand system based on pyrimidine derivatives. The pyrimidine moiety is a heterocyclic aromatic organic compound that contains two nitrogen atoms at positions 1 and 3 in the six-membered ring, making it an excellent ligand for metal complexation.

The dichloro derivative of this compound underscores its potential as a precursor in various catalytic applications. Ruthenium, being a member of the platinum group metals, is renowned for its exceptional catalytic activity, particularly in organic transformations such as hydrogenation, oxidation, and C–C coupling reactions. The introduction of chlorine atoms in the coordination sphere not only stabilizes the complex but also provides handles for further functionalization and application development.

In recent years, there has been a surge in research focusing on transition metal complexes, especially those involving ruthenium, due to their broad spectrum of applications in pharmaceuticals, materials science, and catalysis. The tris(2-(pyrimidin-2-yl)pyrimidine) ligand system offers a robust framework for designing stable and highly active catalysts. The pyrimidine rings can engage in π-stacking interactions with other molecules, which can be exploited in designing materials with specific electronic properties or in creating molecular machines.

The compound's potential as a catalyst has been explored in various contexts. For instance, it has been investigated as a pre-catalyst for homogeneous catalysis systems that facilitate cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The ability of ruthenium complexes to facilitate such transformations under mild conditions makes them highly desirable from an industrial perspective.

Moreover, the study of metal-pyrimidine complexes has opened new avenues in medicinal chemistry. Pyrimidine derivatives are known for their biological activity and are prevalent in many pharmacologically active compounds. The incorporation of ruthenium into these structures can lead to novel therapeutic agents with enhanced efficacy and reduced side effects. For example, ruthenium complexes have shown promise as anticancer agents by interfering with DNA replication and inducing apoptosis in cancer cells.

The dichlororuthenium complex also finds applications in materials science. Its ability to self-assemble into ordered structures makes it a candidate for creating functional materials such as molecular wires, sensors, and light-emitting devices. The π-conjugated system provided by the pyrimidine ligands allows for efficient charge transport, which is crucial for the performance of optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of these complexes with high accuracy. This has facilitated the design of new ligands and catalysts tailored for specific applications. For instance, density functional theory (DFT) calculations have been used to optimize the structure of tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium and understand its interaction with substrates at a molecular level.

The compound's synthesis involves the coordination of Ruthenium(II) chloride with the tris(2-(pyrimidin-2-yl)pyrimidine) ligand. This process typically requires careful control of reaction conditions to ensure high yield and purity. Solvent choice, temperature control, and stoichiometry are critical parameters that influence the final product's characteristics. Advances in synthetic methodologies have allowed for more efficient production processes, making these complexes more accessible for research and industrial applications.

The use of this compound in catalysis has been further enhanced by recent developments in green chemistry principles. Researchers are increasingly focusing on developing catalytic systems that minimize waste and energy consumption. Ruthenium complexes offer an attractive alternative due to their high turnover numbers and selectivity under mild conditions. Additionally, efforts are being made to develop recyclable catalysts that can be reused multiple times without significant loss of activity.

In conclusion, Tris(2-(pyrimidin-2-yl)pyrimidine), dichlororuthenium (CAS No. 65034-88-0) is a versatile compound with significant potential across multiple domains including catalysis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As our understanding of transition metal complexes continues to grow, so too will the applications of compounds like this one.